Cas no 946300-04-5 (1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 946300-04-5
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 6436049
• PubChem ID: 16919995
• Update Time: 2025-05-20

1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• 1-(2-ethoxyphenyl)-3-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea
• SR-01000912296
• 1-(2-ethoxyphenyl)-3-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• 1-(2-ethoxyphenyl)-3-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• SR-01000912296-1
• 946300-04-5
• AKOS024643975
• F2372-0086

• Inchi： 1S/C21H25N3O4/c1-3-28-19-7-5-4-6-18(19)23-21(26)22-13-15-12-20(25)24(14-15)16-8-10-17(27-2)11-9-16/h4-11,15H,3,12-14H2,1-2H3,(H2,22,23,26)
• InChI Key： CZHKQRHHHAHNTL-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OCC)C(NCC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.9Ų

Additional information on 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Comprehensive Overview of 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 946300-04-5)

The compound 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 946300-04-5) is a chemically synthesized urea derivative with a complex molecular structure. This compound has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of both ethoxy and methoxy phenyl groups, along with a pyrrolidinone moiety, contributes to its distinctive properties, making it a subject of study in drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in compounds like 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea due to their potential to modulate biological pathways. The compound's urea linkage and aromatic substituents are key features that may influence its binding affinity to specific protein targets, a topic frequently searched in academic and industrial databases.

The synthesis of 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea involves multi-step organic reactions, including amide coupling and alkylation processes. These methods are widely discussed in synthetic chemistry forums, reflecting the growing interest in efficient and scalable production techniques. The compound's CAS No. 946300-04-5 serves as a unique identifier, enabling researchers to access critical data such as solubility, stability, and spectroscopic properties.

From a pharmacological perspective, the pyrrolidinone core of this compound is noteworthy. Pyrrolidinone derivatives are known for their diverse biological activities, including anti-inflammatory and neuroprotective effects. This has led to increased searches for "pyrrolidinone-based drugs" and "urea derivatives in medicine," highlighting the relevance of 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea in contemporary research.

Another area of interest is the compound's potential role in enzyme inhibition. Urea derivatives are often explored as inhibitors of enzymes like kinases and proteases, which are critical in disease progression. The combination of ethoxy and methoxy groups in this compound may enhance its selectivity and potency, a hypothesis that aligns with current trends in structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations are also relevant when discussing 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea. Researchers are increasingly focused on sustainable synthesis methods, minimizing waste and energy consumption. Queries such as "eco-friendly synthesis of urea derivatives" reflect this shift, underscoring the need for innovative approaches in chemical manufacturing.

In summary, 1-(2-ethoxyphenyl)-3-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 946300-04-5) represents a promising candidate for further investigation in drug development and biochemical applications. Its structural complexity and functional diversity make it a valuable subject for researchers exploring small-molecule therapeutics, enzyme inhibition, and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research.